Cas no 21816-20-6 (1-Cyclobutene-1-ethanol)

1-Cyclobutene-1-ethanol structure
1-Cyclobutene-1-ethanol structure
Product Name:1-Cyclobutene-1-ethanol
CAS No:21816-20-6
MF:C6H10O
MW:98.1430020332336
CID:258805
PubChem ID:317541
Update Time:2025-04-19

1-Cyclobutene-1-ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobutene-1-ethanol
    • 2-(cyclobuten-1-yl)ethanol
    • NSC249804
    • 2-(1-Cyclobutenyl)ethanol
    • NSC-249804
    • UNII-D7E34EXB8Z
    • 2-(1-cyclobutenyl)-ethanol
    • D7E34EXB8Z
    • 21816-20-6
    • DTXSID70312102
    • Inchi: 1S/C6H10O/c7-5-4-6-2-1-3-6/h2,7H,1,3-5H2
    • InChI Key: HAMMEPSPRBLFLR-UHFFFAOYSA-N
    • SMILES: OCCC1=CCC1

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.008
  • Boiling Point: 150°Cat760mmHg
  • Flash Point: 63.2°C
  • Refractive Index: 1.505
  • PSA: 20.23
  • LogP: 1.08900
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